Cas no 1187929-17-4 (2,3,4-Trimethoxy-Benzamidine Hydrochloride)

2,3,4-Trimethoxy-Benzamidine Hydrochloride is a chemically synthesized amidine derivative featuring three methoxy substituents on the benzene ring. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceutical agents and heterocyclic compounds. Its structural properties, including the electron-rich aromatic system and amidine functionality, make it a versatile building block for nucleophilic and electrophilic reactions. The hydrochloride salt form enhances stability and solubility, facilitating handling in synthetic applications. This reagent is valued for its consistent purity and reactivity, supporting efficient transformations in medicinal chemistry and drug discovery research.
2,3,4-Trimethoxy-Benzamidine Hydrochloride structure
1187929-17-4 structure
Product Name:2,3,4-Trimethoxy-Benzamidine Hydrochloride
CAS No:1187929-17-4
MF:C10H15ClN2O3
MW:246.690701723099
MDL:MFCD04114424
CID:2615920
PubChem ID:53407265
Update Time:2025-05-21

2,3,4-Trimethoxy-Benzamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,3,4-trimethoxybenzenecarboximidamide,hydrochloride
    • 2,3,4-Trimethoxy-benzamidine hydrochloride
    • 2,3,4-TRIMETHOXYBENZIMIDAMIDEHYDROCHLORIDE
    • AB18293
    • 2,3,4-trimethoxybenzenecarboximidamide;hydrochloride
    • 1187929-17-4
    • 2,3,4-TRIMETHOXYBENZIMIDAMIDE HYDROCHLORIDE
    • CS-0441941
    • 2,3,4-Trimethoxy-Benzamidine Hydrochloride
    • MDL: MFCD04114424
    • Inchi: 1S/C10H14N2O3.ClH/c1-13-7-5-4-6(10(11)12)8(14-2)9(7)15-3;/h4-5H,1-3H3,(H3,11,12);1H
    • InChI Key: CPUOZIZIRMBLQW-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C(=C(C=CC=1C(=N)N)OC)OC

Computed Properties

  • Exact Mass: 246.0771200Da
  • Monoisotopic Mass: 246.0771200Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.6Ų

2,3,4-Trimethoxy-Benzamidine Hydrochloride Pricemore >>

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Additional information on 2,3,4-Trimethoxy-Benzamidine Hydrochloride

2,3,4-Trimethoxy-Benzamidine Hydrochloride (CAS 1187929-17-4): A Comprehensive Overview

2,3,4-Trimethoxy-Benzamidine Hydrochloride (CAS 1187929-17-4) is a specialized organic compound with a wide range of applications in pharmaceutical research, chemical synthesis, and biochemical studies. This compound, characterized by its trimethoxy-benzamidine structure, has gained significant attention due to its unique chemical properties and potential therapeutic benefits. In this article, we delve into the molecular structure, synthesis methods, applications, and market trends of this compound, while addressing common queries and industry trends.

The molecular formula of 2,3,4-Trimethoxy-Benzamidine Hydrochloride is C10H15N2O3·HCl, with a molecular weight of approximately 246.7 g/mol. The compound features a benzamidine core substituted with three methoxy groups at the 2, 3, and 4 positions, enhancing its solubility and reactivity. The hydrochloride salt form improves stability, making it suitable for various laboratory and industrial applications.

One of the most frequently searched questions about 2,3,4-Trimethoxy-Benzamidine Hydrochloride is its role in drug discovery. Researchers have explored its potential as a building block for small molecule inhibitors, particularly in targeting enzymes like serine proteases. Its amidine group acts as a key pharmacophore, enabling interactions with biological targets. This has led to its use in developing treatments for inflammatory diseases, cardiovascular disorders, and even viral infections, aligning with current trends in precision medicine.

In synthetic chemistry, 2,3,4-Trimethoxy-Benzamidine Hydrochloride serves as a versatile intermediate. Its methoxy-substituted aromatic ring provides electron-rich sites for further functionalization, making it valuable for constructing complex molecules. Recent studies highlight its utility in multi-step organic synthesis, particularly in the preparation of heterocyclic compounds. This aligns with the growing demand for novel synthetic methodologies in academia and industry.

The compound's solubility in polar solvents and thermal stability make it a preferred choice for researchers. It is commonly used in high-throughput screening assays and as a reference standard in analytical chemistry. With the rise of AI-driven drug discovery, computational chemists are increasingly interested in its molecular properties for virtual screening and molecular docking studies.

Market trends indicate a steady demand for 2,3,4-Trimethoxy-Benzamidine Hydrochloride, driven by its applications in pharmaceutical R&D and biotechnology. Suppliers often highlight its high purity (≥98%) and compliance with Good Manufacturing Practices (GMP), catering to the needs of regulatory-sensitive industries. The compound's niche applications in fluorescence labeling and proteomics further contribute to its market growth.

For researchers seeking CAS 1187929-17-4 suppliers, it is essential to verify the compound's purity, storage conditions, and documentation. Many vendors provide technical data sheets (TDS) and material safety data sheets (MSDS) to ensure safe handling. The compound is typically supplied as a white to off-white crystalline powder, stored at 2-8°C to maintain stability.

In conclusion, 2,3,4-Trimethoxy-Benzamidine Hydrochloride (CAS 1187929-17-4) is a multifaceted compound with significant scientific and industrial relevance. Its applications span drug discovery, synthetic chemistry, and biochemical research, making it a valuable asset for researchers worldwide. As the demand for specialty chemicals grows, this compound is poised to remain a key player in advancing scientific innovation.

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